Cas no 1528579-43-2 (1-(Pyridin-3-yl)cycloheptane-1-carboxylic acid)

• Product Name: 1-(Pyridin-3-yl)cycloheptane-1-carboxylic acid
• CAS No: 1528579-43-2
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 6366132
• PubChem ID: 80522163
• Update Time: 2025-06-12

1-(Pyridin-3-yl)cycloheptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AKOS019086732
• 1-(pyridin-3-yl)cycloheptane-1-carboxylic acid
• 1528579-43-2
• EN300-1153776
• 1-(Pyridin-3-yl)cycloheptane-1-carboxylic acid

• Inchi： 1S/C13H17NO2/c15-12(16)13(7-3-1-2-4-8-13)11-6-5-9-14-10-11/h5-6,9-10H,1-4,7-8H2,(H,15,16)
• InChI Key： MNUVTIDNTHMJOM-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=NC=CC=2)CCCCCC1)=O

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 1-(Pyridin-3-yl)cycloheptane-1-carboxylic acid

Research Brief on 1-(Pyridin-3-yl)cycloheptane-1-carboxylic acid (CAS: 1528579-43-2)

1-(Pyridin-3-yl)cycloheptane-1-carboxylic acid (CAS: 1528579-43-2) is a novel chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cycloheptane backbone and pyridine moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of targeting specific enzymes and receptors involved in disease pathways.

The synthesis of 1-(Pyridin-3-yl)cycloheptane-1-carboxylic acid involves a multi-step process, including the formation of the cycloheptane ring and subsequent functionalization with the pyridine group. Researchers have optimized the synthetic route to improve yield and purity, which is critical for its application in drug discovery. The compound's structural features, such as its carboxylic acid group and aromatic pyridine ring, make it a versatile scaffold for further derivatization and pharmacological studies.

Recent pharmacological evaluations have revealed that 1-(Pyridin-3-yl)cycloheptane-1-carboxylic acid exhibits moderate inhibitory activity against certain kinases and GPCRs (G-protein-coupled receptors). These findings suggest its potential as a lead compound for the development of new therapeutics targeting cancer and inflammatory diseases. In vitro studies have demonstrated its ability to modulate cellular signaling pathways, although further in vivo studies are required to confirm its efficacy and safety profile.

In addition to its therapeutic potential, 1-(Pyridin-3-yl)cycloheptane-1-carboxylic acid has also been explored as a chemical probe in mechanistic studies. Its ability to interact with specific biomolecules makes it a valuable tool for understanding disease mechanisms and identifying new drug targets. Researchers have utilized advanced techniques such as X-ray crystallography and NMR spectroscopy to elucidate its binding modes and interactions with target proteins.

Despite these promising developments, challenges remain in the clinical translation of 1-(Pyridin-3-yl)cycloheptane-1-carboxylic acid. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate its development and bring it closer to clinical applications.

In conclusion, 1-(Pyridin-3-yl)cycloheptane-1-carboxylic acid (CAS: 1528579-43-2) represents a promising candidate in the field of medicinal chemistry. Its unique structural features and biological activities make it a valuable subject for ongoing research. Future studies should focus on optimizing its pharmacological properties and exploring its therapeutic potential in relevant disease models.